N-{[3-(2-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-4-yl]methyl}-2-(1H-pyrazol-1-yl)ethanamine

• IUPAC Name: N-[[3-(2-chlorophenyl)-1-(4-methoxyphenyl)pyrazol-4-yl]methyl]-2-pyrazol-1-ylethanamine
• InChI: InChI=1S/C22H22ClN5O/c1-29-19-9-7-18(8-10-19)28-16-17(15-24-12-14-27-13-4-11-25-27)22(26-28)20-5-2-3-6-21(20)23/h2-11,13,16,24H,12,14-15H2,1H3
• InChI Key: DCJAQZCZOLEDQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CC=C3Cl)CNCCN4C=CC=N4
• Molecular Formula: C22H22ClN5O
• Molecular Weight: 407.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound would be influenced by the aromatic pyrazole rings and the electron-withdrawing nature of the chlorophenyl group and electron-donating nature of the methoxy group. These could influence the compound’s electronic structure and reactivity.

Chemical Reactions Analysis

Again, while specific reactions for this compound aren’t available, pyrazole compounds are known to participate in a variety of reactions, including cycloadditions and substitution reactions.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Pyrazole compounds have been found to have various biological activities, including antibacterial, anticancer, and anti-inflammatory effects.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound in more detail. Given the known biological activities of pyrazole compounds, it could be of interest in the development of new pharmaceuticals.